Cas no 13536-59-9 (Hydrobromic Acid-d Solution (48wt. % in D2O))

• Product Name: Hydrobromic Acid-d Solution (48wt. % in D2O)
• CAS No: 13536-59-9
• MF: DBr
• MW: 81.918
• MDL: MFCD00044232
• CID: 87044
• PubChem ID: 518779
• Update Time: 2025-06-11

Hydrobromic Acid-d Solution (48wt. % in D2O) Chemical and Physical Properties

Names and Identifiers

• Deuterium bromide
• Deuterium bromide solution
• DBr solution
• DE215A
• deuterated hydrogen bromide
• Hydrobromic acid-d
• hydrogen bromide-d1
• (2H)Hydridebromine
• Deuteriobromic acid
• Hydrogen bromide (D)
• Hydrogen bromide (1D)
• 48%inD2O
• DEUTERIUM BROMIDE (D, 99%)
• 13536-59-9
• AKOS015904170
• (2H)bromane
• Hydrobromic Acid-d Solution (48 wt. % in D2O)
• Deuterium bromide, 99 atom % D
• DTXSID501315998
• CPELXLSAUQHCOX-DYCDLGHISA-N
• MFCD00044232
• Deuteriobromic Acid; Deuterium Bromide; Deuterium Monobromide; Hydrogen-d bromide
• Hydrogen bromide, deuterated
• H0341
• EINECS 236-894-6
• Deuterium bromide, 46 wt% in Deuterium oxide
• deutero-bromide
• D Br
• Hydrobromic Acid-d Solution (48wt. % in D2O)

• MDL： MFCD00044232
• Inchi： InChI=1S/BrH/h1H/i/hD
• InChI Key： CPELXLSAUQHCOX-DYCDLGHISA-N
• SMILES： Br[2H]

Computed Properties

• Exact Mass: 80.93240
• Monoisotopic Mass: 80.932
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Acid odor solution
• Density: 1.537 g/mL at 25 °C
• Melting Point: −87 °C(lit.)
• Boiling Point: 126 °C(lit.)
• Flash Point: 126°C
• PSA: 0.00000
• LogP: 0.95810
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 334.7 psi ( 21 °C)
• Solubility: Fully mixable

Hydrobromic Acid-d Solution (48wt. % in D2O) Security Information

• Hazardous Material transportation number：UN 1788 8/PG 2
• Hazard Category Code： 23/24/25-34-35
• Safety Instruction： 23-26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R34;R37
• Safety Term：S26;S7/9

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Other Chemical Reagents

Additional information on Hydrobromic Acid-d Solution (48wt. % in D2O)

Introduction to Hydrobromic Acid-d Solution (48wt. % in D2O) and Its Applications in Modern Chemical Research

Hydrobromic Acid-d Solution (48wt. % in D2O) is a specialized deuterated form of hydrobromic acid, where the hydrogen atoms are replaced with deuterium (D), the stable isotope of hydrogen. This compound is widely utilized in the field of nuclear magnetic resonance (NMR) spectroscopy, particularly in the study of dynamic processes and structural elucidation of organic and inorganic molecules. The deuterated version ensures minimal interference from hydrogen signals, allowing for higher resolution and more accurate spectral analysis.

The solution is prepared by dissolving hydrobromic acid in heavy water (D₂O), a compound where the oxygen atoms are also deuterated. This results in a medium that is nearly identical to protiated water (H₂O) but with significantly reduced background signal from hydrogen nuclei, making it an invaluable tool for researchers seeking precision in their spectroscopic studies.

In recent years, advancements in NMR spectroscopy have enabled the exploration of complex molecular systems with unprecedented detail. The use of Hydrobromic Acid-d Solution (48wt. % in D2O) has been particularly instrumental in studying proteins, peptides, and nucleic acids, where the ability to differentiate between various hydrogen environments is crucial. For instance, researchers have employed this solution to investigate the conformational dynamics of proteins under different conditions, providing insights into their functional mechanisms.

One notable application of this compound is in the synthesis of deuterated organic compounds. These compounds are increasingly important in pharmaceutical research, where they serve as models for studying metabolic pathways and drug interactions. The purity and stability of Hydrobromic Acid-d Solution (48wt. % in D2O) make it an ideal reagent for such synthetic processes, ensuring that the resulting deuterated products are free from contamination and exhibit the desired isotopic enrichment.

The role of deuterated solvents like D₂O cannot be overstated in modern chemical research. They provide a non-radioactive alternative to protiated solvents while offering similar solvating properties. This has led to a surge in applications where isotopic labeling can provide unique insights into reaction mechanisms and molecular interactions. For example, studies involving kinetic isotope effects have benefited greatly from the use of Hydrobromic Acid-d Solution (48wt. % in D2O), allowing researchers to probe the details of bond breaking and formation at a molecular level.

Furthermore, the development of new analytical techniques has expanded the utility of Hydrobromic Acid-d Solution (48wt. % in D2O) beyond traditional NMR applications. Techniques such as multidimensional NMR, solid-state NMR, and even NMR-based imaging techniques rely on high-purity deuterated solvents to achieve their full potential. These methods have found applications in fields ranging from materials science to environmental chemistry, demonstrating the versatility of this compound.

The production and handling of Hydrobromic Acid-d Solution (48wt. % in D2O) require stringent quality control measures to ensure consistency and purity. Manufacturers must adhere to rigorous standards to minimize impurities that could interfere with spectroscopic analysis. This includes careful control over reaction conditions, purification techniques, and storage protocols.

In conclusion, Hydrobromic Acid-d Solution (48wt. % in D2O) represents a significant advancement in chemical research tools, particularly for applications involving high-resolution NMR spectroscopy. Its ability to provide clear and unambiguous spectral data has made it an indispensable resource for researchers studying complex molecular systems. As our understanding of molecular structure and dynamics continues to evolve, compounds like this will undoubtedly play an even greater role in unlocking new frontiers in chemical science.